molecular formula C13H15ClN2 B8477497 4-Chloro-2-cyclohexyl-1H-pyrrolo[2,3-b]pyridine

4-Chloro-2-cyclohexyl-1H-pyrrolo[2,3-b]pyridine

Cat. No.: B8477497
M. Wt: 234.72 g/mol
InChI Key: LVYYPBMNEBIIJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2-cyclohexyl-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C13H15ClN2 and its molecular weight is 234.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H15ClN2

Molecular Weight

234.72 g/mol

IUPAC Name

4-chloro-2-cyclohexyl-1H-pyrrolo[2,3-b]pyridine

InChI

InChI=1S/C13H15ClN2/c14-11-6-7-15-13-10(11)8-12(16-13)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16)

InChI Key

LVYYPBMNEBIIJB-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C2=CC3=C(C=CN=C3N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of Example 98A (870 mg, 2.60 mmol) in 20 mL toluene was treated with potassium tert-butoxide (729 mg, 6.50 mmol) and 18-crown-6 (68.7 mg, 0.260 mmol) and the mixture was heated at 65° C. for 6 hours and at 85° C. overnight. The cooled mixture was partitioned between ethyl acetate and water. The layers were separated and the aqueous layer was extracted with ethyl acetate (twice). The combined organic extracts were rinsed with water (once) and brine (twice), dried over magnesium sulfate, filtered, and concentrated. The residue was suspended in diethyl ether and the solids were collected and rinsed with diethyl ether to afford the title compound. MS (DCI) m/e 235/237 (M+H)+.
Name
solution
Quantity
870 mg
Type
reactant
Reaction Step One
Quantity
729 mg
Type
reactant
Reaction Step One
Quantity
68.7 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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